Cas no 133634-70-5 (Sucrose 6,6’-Dicarboxylic Acid)

• Product Name: Sucrose 6,6’-Dicarboxylic Acid
• CAS No: 133634-70-5
• MF: C₁₂H₁₈O₁₃
• MW: 370.263525485992
• CID: 1059108
• PubChem ID: 156587977
• Update Time: 2025-05-24

Sucrose 6,6’-Dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Sucrose 6,6’-Dicarboxylic Acid
• Sucrose 6,6’-Dicarbo
• Sucrose 6,6'-Dicarboxylic Acid
• Sucrose 6,6’Dicarboxylic Acid
• α-D-Glucopyranosiduronic acid, (5S)-D-lyxo-5-hexulo-5,2-furanosonosyl (9CI)
• 133634-70-5
• (3S,6R)-6-[(2S,5S)-5-carboxy-3,4-dihydroxy-2-(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

• Inchi： 1S/C12H18O13/c13-1-12(8(18)5(17)7(24-12)10(21)22)25-11-4(16)2(14)3(15)6(23-11)9(19)20/h2-8,11,13-18H,1H2,(H,19,20)(H,21,22)/t2?,3-,4?,5?,6?,7-,8?,11+,12-/m0/s1
• InChI Key： GSNZTHDJQODXMS-OTBDHKOVSA-N
• SMILES： C1(O)[C@](O[C@@H]2C(O)C(O)[C@H](O)C(C(=O)O)O2)(O[C@H](C(=O)O)C1O)CO

Computed Properties

• Exact Mass: 370.07474062g/mol
• Monoisotopic Mass: 370.07474062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 224Ų

Sucrose 6,6’-Dicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sucrose 6,6’-Dicarboxylic Acid

Introduction to Sucrose 6,6’-Dicarboxylic Acid (CAS No. 133634-70-5)

Sucrose 6,6’-Dicarboxylic Acid, a compound with the chemical formula C₁₂H₁₈O₁₂, is a specialized derivative of sucrose that has garnered significant attention in the field of pharmaceutical and biochemical research. The presence of two carboxyl groups at the 6 and 6’ positions of the sucrose molecule imparts unique chemical properties that make it a valuable intermediate in various synthetic applications. This compound, identified by its CAS number 133634-70-5, is particularly notable for its role in the development of novel therapeutic agents and biomaterials.

The synthesis of Sucrose 6,6’-Dicarboxylic Acid involves a series of carefully controlled chemical reactions that modify the natural structure of sucrose. The introduction of carboxyl groups at specific positions enhances the compound's reactivity, making it an excellent candidate for further functionalization. This process typically involves oxidation reactions, where molecular oxygen or other oxidizing agents are used to introduce the carboxyl groups. The precise control over these reactions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

In recent years, Sucrose 6,6’-Dicarboxylic Acid has been explored as a key intermediate in the synthesis of biodegradable polymers and drug delivery systems. Its unique structure allows for the creation of polymers with tailored properties, such as adjustable degradation rates and enhanced biocompatibility. These characteristics are particularly important in medical applications where controlled release of therapeutic agents is desired. For instance, researchers have utilized this compound to develop polyesters that can be used for wound healing and tissue engineering.

One of the most promising areas of research involving Sucrose 6,6’-Dicarboxylic Acid is in the field of cancer therapy. The carboxyl groups on this compound enable it to form stable complexes with various anticancer agents, enhancing their solubility and bioavailability. Recent studies have shown that derivatives of Sucrose 6,6’-Dicarboxylic Acid can be effective in delivering chemotherapy drugs directly to tumor cells while minimizing side effects on healthy tissue. This targeted delivery approach represents a significant advancement in personalized medicine.

Furthermore, Sucrose 6,6’-Dicarboxylic Acid has been investigated for its potential in modulating immune responses. The carboxyl groups can be exploited to design molecules that interact with immune cells, either activating or suppressing specific pathways depending on the therapeutic goal. For example, researchers have developed Sucrose 6,6’-Dicarboxylic Acid-based compounds that can enhance vaccine efficacy by improving antigen presentation to immune cells. This application holds great promise for developing more effective vaccines against infectious diseases.

The industrial production of Sucrose 6,6’-Dicarboxylic Acid is also an area of active research. Manufacturers are continuously optimizing synthetic routes to improve efficiency and reduce costs without compromising quality. Advances in enzymatic synthesis have shown particular promise, as enzymes can often catalyze reactions under milder conditions with higher selectivity compared to traditional chemical methods. Such innovations are crucial for scaling up production while maintaining environmental sustainability.

From a regulatory perspective, Sucrose 6,6’-Dicarboxylic Acid (CAS No. 133634-70-5) must meet stringent quality standards to be approved for pharmaceutical use. Regulatory agencies require thorough characterization of the compound's physical and chemical properties, as well as detailed toxicological studies to assess its safety profile. Compliance with these regulations ensures that Sucrose 6,6’-Dicarboxylic Acid can be safely used in medical applications without posing risks to patients.

The future prospects for Sucrose 6,6’-Dicarboxylic Acid are bright, with ongoing research exploring new applications and refining existing ones. As our understanding of biological systems continues to grow, so does the potential for this versatile compound to contribute to advancements in medicine and biotechnology. Whether it is used as an intermediate in drug synthesis or as a component in biomaterials, Sucrose 6,6’-Dicarboxylic Acid is poised to play a significant role in shaping the future of healthcare.